Cas no 1823931-30-1 (8-Quinolinecarboxylic acid, 7-bromo-, methyl ester)

• Product Name: 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester
• CAS No: 1823931-30-1
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• CID: 6395581
• PubChem ID: 72183340
• Update Time: 2025-06-25

8-Quinolinecarboxylic acid, 7-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester
• SB71231
• 1823931-30-1
• Methyl 7-bromoquinoline-8-carboxylate
• Methyl7-bromoquinoline-8-carboxylate

• Inchi： 1S/C11H8BrNO2/c1-15-11(14)9-8(12)5-4-7-3-2-6-13-10(7)9/h2-6H,1H3
• InChI Key： CNVLQZJMHVJWHZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Br)C=2C(OC)=O)C=CC=1

Computed Properties

• Exact Mass: 264.97384g/mol
• Monoisotopic Mass: 264.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 362.0±22.0 °C(Predicted)
• pka: 1.61±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester

Introduction to 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester (CAS No. 1823931-30-1)

8-Quinolinecarboxylic acid, 7-bromo-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1823931-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline family, a heterocyclic aromatic chemical structure that has been widely studied for its biological and pharmacological properties. The presence of a bromine substituent at the 7-position and a methyl ester group at the carboxyl position enhances its molecular complexity and potential reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The quinoline scaffold is renowned for its versatility in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer activities. The bromine atom in 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester introduces a reactive site that can be exploited in further chemical modifications, enabling the synthesis of more complex molecules. This compound has been explored in various research settings as a building block for the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding quinoline derivatives due to their potential applications in addressing emerging infectious diseases and chronic conditions. The structural features of 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester make it particularly appealing for use in drug discovery programs targeting protein-protein interactions and enzyme inhibition. Researchers have leveraged its molecular framework to develop inhibitors of kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. For instance, it has been utilized in the preparation of quinoline-based ligands that interact with metal ions, which are crucial for various biological processes. These interactions have been investigated for their potential in developing treatments for metalloproteinase-related disorders. The methyl ester group provides a handle for further functionalization via hydrolysis or transesterification reactions, allowing chemists to tailor the compound’s properties to specific biological targets.

The bromine substituent at the 7-position of 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester also facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions have been employed to link the quinoline core with other pharmacophores, enhancing the compound’s therapeutic potential. Such modifications have led to the discovery of novel compounds with improved pharmacokinetic profiles and reduced side effects.

Recent studies have highlighted the significance of 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester in developing treatments for neglected tropical diseases. Quinoline derivatives continue to be investigated for their efficacy against parasites that cause malaria and leishmaniasis. The structural modifications introduced by the bromine and ester groups have been shown to improve binding affinity to disease-causing organisms without compromising safety profiles. This underscores the compound’s importance as a scaffold for antiparasitic drug development.

The pharmaceutical industry has also explored this compound for its potential in oncology research. Quinoline-based inhibitors have demonstrated promise in targeting pathways involved in tumor growth and metastasis. By incorporating functional groups like bromine and methyl esters, researchers aim to enhance selectivity and potency against cancer cells while minimizing toxicity to healthy tissues. Preclinical studies have indicated that derivatives of 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester exhibit promising anticancer activity by disrupting critical signaling pathways.

In addition to its therapeutic applications, 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester has found utility in materials science and chemical biology. Its ability to form coordination complexes with metal ions has been exploited in designing sensors for detecting environmental pollutants and biological markers. These applications highlight the compound’s versatility beyond traditional pharmaceutical uses.

The synthesis of 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester typically involves multi-step organic reactions starting from readily available quinoline precursors. The introduction of the bromine atom is often achieved through electrophilic aromatic substitution reactions under controlled conditions. Subsequent esterification of the carboxyl group yields the final product with high purity and yield. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

The safety profile of 8-Quinolinecarboxylic acid, 7-bromo-, methyl ester is an important consideration during its handling and application. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed to ensure safe usage. Researchers must adhere to established protocols for handling organic compounds to minimize exposure risks.

In conclusion,8-Quinolinecarboxylic acid, 7-bromo-, methyl ester (CAS No. 1823931-30-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications for this derivative, reinforcing its importance as a cornerstone in medicinal chemistry innovation.